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Compound of Interest

Compound Name: MK-7145

Cat. No.: B8288217 Get Quote

Technical Support Center: MK-7145
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of MK-7145. The

information is presented in a question-and-answer format to directly address potential issues

encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid MK-7145?

For optimal stability, solid (powder) MK-7145 should be stored under controlled conditions to

prevent degradation. The recommended storage temperatures and durations are summarized

below.

Storage Condition Temperature Duration

Long-term -20°C 12 Months

Short-term 4°C 6 Months

Q2: How should I store MK-7145 once it is dissolved in a solvent?

Solutions of MK-7145 are more susceptible to degradation than the solid form. It is crucial to

store them at low temperatures and in appropriate solvents. DMSO is a common solvent for

initial stock solutions.
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Storage Condition Temperature Duration

In Solvent -80°C or -20°C 6 Months

To minimize degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.

Q3: Can I store MK-7145 solutions at room temperature?

No, it is not recommended to store MK-7145 solutions at room temperature for extended

periods. While shipping may occur at ambient temperatures, long-term storage at room

temperature can lead to significant degradation, impacting the compound's potency and purity.

Q4: Is MK-7145 sensitive to light?

Yes, compounds with structures similar to MK-7145 can be susceptible to photodegradation.

Therefore, it is best practice to protect both solid MK-7145 and its solutions from light. Store in

amber vials or wrap containers with foil.

Troubleshooting Guides
Issue 1: Inconsistent or lower-than-expected results in biological assays.

This is a common issue that can often be attributed to compound degradation. Follow this

troubleshooting workflow to diagnose the problem.
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Inconsistent/Low Activity Observed

Check Storage Conditions of Stock Solution
(-80°C or -20°C, protected from light?)

Prepare Fresh Stock Solution from Solid

Storage conditions incorrect
or solution is old

Assess Purity of Solid Compound
(e.g., via HPLC)

Storage conditions correct

Assay Results Improved? Contact Supplier for Certificate of Analysis

Purity is questionable

YES: Original stock solution was degraded.
Implement proper storage and handling.

Yes

NO: Issue may be with the assay protocol
or other reagents.

No

Potential Degradation Pathways

MK-7145

Hydrolysis
(Acid/Base catalysis) Oxidation Photodegradation

(UV/Light Exposure)

Ring-Opened Product Oxidized Products Photodegradants

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8288217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Inject Sample

Gradient Elution:
10% B to 90% B over 20 min

Hold at 90% B for 5 min

Return to 10% B and Equilibrate

UV Detection

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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